Cas no 133155-81-4 (Methyl 3-(dimethoxymethyl)picolinate)

• Product Name: Methyl 3-(dimethoxymethyl)picolinate
• CAS No: 133155-81-4
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD22041932
• CID: 2092488
• PubChem ID: 10856765
• Update Time: 2025-05-25

Methyl 3-(dimethoxymethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(dimethoxymethyl)picolinate
• Methyl 3-(diMethoxyMethyl)pyridine-2-carboxylate
• AKOS024463633
• 133155-81-4
• CS2193
• MFCD22041932
• AS-62790
• CS-0444858
• SCHEMBL8803162
• DA-32826
• 3-(Dimethoxymethyl)-2-pyridinecarboxylic Acid Methyl Ester
• WTZAWAZZDYZFED-UHFFFAOYSA-N
• Methyl3-(dimethoxymethyl)picolinate

• MDL： MFCD22041932
• Inchi： 1S/C10H13NO4/c1-13-9(12)8-7(5-4-6-11-8)10(14-2)15-3/h4-6,10H,1-3H3
• InChI Key： WTZAWAZZDYZFED-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN=C1C(=O)OC)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-(dimethoxymethyl)picolinate

Recent Advances in the Study of Methyl 3-(dimethoxymethyl)picolinate (CAS: 133155-81-4) in Chemical Biology and Pharmaceutical Research

Methyl 3-(dimethoxymethyl)picolinate (CAS: 133155-81-4) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its picolinate core and dimethoxymethyl functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The unique structural features of Methyl 3-(dimethoxymethyl)picolinate make it a promising candidate for further investigation.

One of the key areas of research involving Methyl 3-(dimethoxymethyl)picolinate is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of pharmaceutical research. Recent publications have demonstrated that derivatives of Methyl 3-(dimethoxymethyl)picolinate exhibit potent inhibitory effects against specific kinase targets, such as EGFR and VEGFR, which are implicated in various cancers. These findings highlight the compound's potential as a scaffold for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, Methyl 3-(dimethoxymethyl)picolinate has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound displayed significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for the development of novel antimicrobial agents to address the growing threat of antibiotic resistance.

The synthetic versatility of Methyl 3-(dimethoxymethyl)picolinate has also been leveraged in the field of chemical biology. Researchers have utilized this compound as a precursor for the synthesis of fluorescent probes and other molecular tools. For instance, a recent study in ACS Chemical Biology described the use of Methyl 3-(dimethoxymethyl)picolinate-derived probes for the real-time imaging of enzymatic activity in live cells. These probes enable researchers to monitor biochemical processes with high spatial and temporal resolution, providing valuable insights into cellular dynamics.

Despite these promising developments, challenges remain in the optimization of Methyl 3-(dimethoxymethyl)picolinate-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the ongoing research efforts underscore the compound's potential to contribute to the advancement of both chemical biology and pharmaceutical science. Future studies are expected to focus on refining the pharmacological properties of Methyl 3-(dimethoxymethyl)picolinate derivatives and exploring their therapeutic applications in greater depth.